Cas no 620612-19-3 (Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester)

• Product name: Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester
• CAS No: 620612-19-3
• MF: C₂₁H₁₄FNO₂
• MW: 331.339768886566
• CID: 1634728

Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester

• Inchi： 1S/C21H14FNO2/c22-18-10-8-14(9-11-18)21(24)25-13-17-6-3-5-16-12-15-4-1-2-7-19(15)23-20(16)17/h1-12H,13H2
• InChI Key： XXYALGVMKNSCDK-UHFFFAOYSA-N
• SMILES： C(OCC1C2C(C=CC=1)=CC1C(=CC=CC=1)N=2)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 331.10092

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Melting Point: 114 °C(Solv: methanol (67-56-1))
• Boiling Point: 516.1±25.0 °C(Predicted)
• PSA: 39.19
• pka: 4.58±0.10(Predicted)